Cas no 17345-61-8 (3,4-Dihydroxybenzonitrile)

3,4-Dihydroxybenzonitrile structure

3,4-Dihydroxybenzonitrile structure

Product Name:3,4-Dihydroxybenzonitrile

CAS No:17345-61-8

Molecular Formula:C₇H₅NO₂

Molecular Weight:135.1201

MDL:MFCD00016436

CID:50731

PubChem ID:87577963

3,4-Dihydroxybenzonitrile Properties

Names and Identifiers

- 3,4-Dihydroxybenzonitrile
- 4-CYANOCATECHOL
- 4-CYANOPYROCATECHOL
- 4-CYANO-1,2-DIHYDROXYBENZENE
- AKOS B004053
- BENZONITRILE, 3,4-DIHYDROXY-
- PROTOCATECHUONITRILE
- TIMTEC-BB SBB008582
- Protocatachuonitrile
- 3,4-Dihydroxy-benzonitrile
- 3.4-dihydroxybenzonitrile
- 3,4-Dihydroxybenzoni
- 3,4-Dihydroxy-benzonitril
- 5-cyanocatechol
- BENZONITRILE,3,4-DIHYDROXY
- Protocatechusaeure-nitril
- Protocatechunitrile
- 3,4-Dihydroxy benzonitrile
- NUWHYWYSMAPBHK-UHFFFAOYSA-N
- 3,4-dihydroxybenzenecarbonitrile
- PubChem3120
- 3, 4-dihydroxybenzonitrile
- 3,4 Dihydroxy benzonitrile
- KUC106679N
- CS-W008780
- EN300-91442
- EINECS 241-367-9
- 3,4-Dihydroxybenzonitrile, 97%
- A21164
- AC-5998
- MFCD00016436
- KSC-11-207-1
- PS-6276
- NS00025691
- W-107861
- SCHEMBL217250
- DTXSID50169616
- SY001648
- AKOS000304429
- F0001-0630
- D3352
- FT-0657913
- 17345-61-8
- CHEMBL5287739
- Protocatechuonitrile
- 3,4-dihydroxy-benzonitrile
- 4-Cyanopyrocatechol
- Benzonitrile, 3,4-dihydroxy-
- 4-Cyanocatechol
- +Expand
- MDL： MFCD00016436
- InChIKey： NUWHYWYSMAPBHK-UHFFFAOYSA-N
- Inchi： 1S/C7H5NO2/c8-4-5-1-2-6(9)7(10)3-5/h1-3,9-10H
- SMILES： O([H])C1C([H])=C(C#N)C([H])=C([H])C=1O[H]
- BRN： 2082204

Computed Properties

Exact Mass: 135.03200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 135.032
Heavy Atom Count: 10
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: 10
Surface Charge: 0
Topological Polar Surface Area: 64.2

Experimental Properties

LogP: 0.96948
PSA: 64.25000
Refractive Index: 1.647
Water Partition Coefficient: Insoluble
Boiling Point: 334.8℃ at 760 mmHg
Melting Point: 155.0 to 159.0 deg-C
Flash Point: 156.3±25.1 °C
Color/Form: White crystalline powder content: ≥ 99%
Solubility: Insoluble in water
Density: 1.42

3,4-Dihydroxybenzonitrile Security Information

Symbol: GHS06
WGK Germany：3
Safety Term：6.1
Safety Instruction： S36/37-S36/37/39-S26-S22
Packing Group：III
Packing Group：III
Risk Phrases：R20/21/22; R36/37/38
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：UN3439
Hazard Statement： H301-H315-H319
Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
Prompt：dangerous
Storage Condition：Store at 4 ° C, better storage at -4 ° C
PackingGroup：III
Risk Phrases： 20/21/22
Signal Word：warning
HazardClass：6.1

3,4-Dihydroxybenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4-Dihydroxybenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P001ZEF-5g	Benzonitrile, 3,4-dihydroxy-	17345-61-8	97%	5g	$6.00
A2B Chem LLC	AA91735-5g	3,4-Dihydroxybenzonitrile	17345-61-8	97%	5g	$5.00
Aaron	AR001ZMR-1g	Benzonitrile, 3,4-dihydroxy-	17345-61-8	98%	1g	$3.00
abcr	AB115965-5 g	3,4-Dihydroxybenzonitrile, 96%; .	17345-61-8	96%	5 g	€74.40	2023-07-20
Alichem	A014003056-250mg	3,4-Dihydroxybenzonitrile	17345-61-8	97%	250mg	484.80 USD
Ambeed	A192395-5g	3,4-Dihydroxybenzonitrile	17345-61-8	97%	5g	$10.0	2024-07-21
Apollo Scientific	OR9851-5g	3,4-Dihydroxybenzonitrile	17345-61-8		5g	£10.00	2024-07-28
Crysdot LLC	CD12133012-100g	3,4-Dihydroxybenzonitrile	17345-61-8	97%	100g	$130	2024-07-18
Enamine	EN300-91442-0.05g	3,4-dihydroxybenzonitrile	17345-61-8	95%	0.05g	$19.0	2024-05-20
eNovation Chemicals LLC	D523044-1g	3,4-Dihydroxybenzonitrile	17345-61-8	97%	1g	$185	2022-10-10

3,4-Dihydroxybenzonitrile Synthesis

3,4-Dihydroxybenzonitrile Suppliers

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(CAS:17345-61-8)3,4-Dihydroxybenzonitrile

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3,4-Dihydroxybenzonitrile Related Literature

1. Kinetics of oxidation of benzene-1,2-diol derivatives by cobalt(III) in aqueous acidic perchlorate media

Ezio Pelizzetti,Edoardo Mentasti,Edmonodo Pramauro J. Chem. Soc. Dalton Trans. 1976 23
2. Optimisation of sodium-based energy storage cells using pre-sodiation: a perspective on the emerging field

Daniel Dewar,Alexey M. Glushenkov Energy Environ. Sci. 2021 14 1380
3. Progress and perspectives on pre-lithiation technologies for lithium ion capacitors

Liming Jin,Chao Shen,Annadanesh Shellikeri,Qinag Wu,Junsheng Zheng,Petru Andrei,Ji-Guang Zhang,Jim P. Zheng Energy Environ. Sci. 2020 13 2341
4. Photodegradation routes of the herbicide bromoxynil in solution and sorbed on silica nanoparticles

Juan P. Escalada,Valeria B. Arce,Luciano Carlos,Gabriela V. Porcal,M. Alicia Biasutti,Susana Criado,Norman A. García,Daniel O. Mártire Environ. Sci.: Processes Impacts 2014 16 858
5. [24]Crown-8-modified carbon nanotubes for templating metal deposition and active materials for pseudocapacitors

Ruitao Zhou,Fung-Kit Tang,Raymond Wai-Yin Sun,Man Kin Tse,Yujie Chen,Albert Sun Chi Chan,Shengzhou Chen,Xunjin Zhu,Ken Cham-Fai Leung Mater. Adv. 2021 2 236
6. Determination of equilibrium constants of iron(iii)-1,2-dihydroxybenzene complexes and the relationship between calculated iron speciation and degradation of rhodamine B

Adolfo Henríquez,Pablo Salgado,Milenka Albornoz,Victoria Melín,Héctor D. Mansilla,Lorena Cornejo-Ponce,David Contreras New J. Chem. 2021 45 15912
7. The Diels–Alder reactions of o-benzoquinones with acyclic dienes

M. F. Ansell,A. J. Bignold,A. F. Gosden,V. J. Leslie,R. A. Murray J. Chem. Soc. C 1971 1414
8. Synthesis of difluoroaryldioxoles using BrF3

Youlia Hagooly,Michael J. Welch,Shlomo Rozen Org. Biomol. Chem. 2011 9 902
9. Experimental and computational investigation of the substituent effects on the reduction of Fe3+ by 1,2-dihydroxybenzenes

Pablo Salgado,David Contreras,Héctor D. Mansilla,Katherine Márquez,Gladys Vidal,Carlos J. Cobos,Daniel O. Mártire New J. Chem. 2017 41 12685
10. Room temperature columnar liquid crystalline phases of luminescent non-symmetric star-shaped molecules containing two 1,3,4-oxadiazole units

Eduard Westphal,Marko Prehm,Ivan H. Bechtold,Carsten Tschierske,Hugo Gallardo J. Mater. Chem. C 2013 1 8011
11. Determination of equilibrium constants of iron(iii)-1,2-dihydroxybenzene complexes and the relationship between calculated iron speciation and degradation of rhodamine B

Adolfo Henríquez,Pablo Salgado,Milenka Albornoz,Victoria Melín,Héctor D. Mansilla,Lorena Cornejo-Ponce,David Contreras New J. Chem. 2021 45 15912

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Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

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